Cas no 2137536-05-9 (rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide)

• Product Name: rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide
• CAS No: 2137536-05-9
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 6298774
• PubChem ID: 165741716
• Update Time: 2025-05-19

rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-713832
• rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide
• 2137536-05-9

• Inchi： 1S/C12H23N3O/c1-9(2)14-11(16)15-7-6-12(8-13)5-3-4-10(12)15/h9-10H,3-8,13H2,1-2H3,(H,14,16)/t10-,12-/m1/s1
• InChI Key： CRDUSTSZJLQXOW-ZYHUDNBSSA-N
• SMILES： O=C(NC(C)C)N1CC[C@@]2(CN)CCC[C@@H]12

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.4Ų

Additional information on rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide

Comprehensive Overview of rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide (CAS No. 2137536-05-9)

The compound rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide, identified by its CAS number 2137536-05-9, is a structurally complex molecule gaining attention in pharmaceutical and biochemical research. Its unique octahydrocyclopenta[b]pyrrole core and aminomethyl functional group make it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential as a small-molecule modulator due to its stereospecificity and binding affinity.

In recent years, the demand for chiral building blocks like rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s propan-2-yl carboxamide moiety enhances its solubility and bioavailability, addressing a critical challenge in drug formulation. Online searches for "chiral amine derivatives" and "cyclopenta[b]pyrrole applications" reflect growing interest in its therapeutic potential, aligning with trends in personalized medicine.

The stereochemistry of rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide is a focal point for researchers. Its 3aR,6aR configuration influences interactions with biological targets, such as G-protein-coupled receptors (GPCRs), a hot topic in drug design forums. Computational studies leveraging AI-driven molecular docking tools have highlighted its compatibility with enzymes involved in neurotransmitter regulation, making it a subject of patents and preclinical studies.

From a synthetic perspective, the CAS 2137536-05-9 compound exemplifies innovations in green chemistry. Laboratories are optimizing routes to reduce waste, responding to queries like "sustainable synthesis of chiral amines". Its octahydrocyclopenta[b]pyrrole scaffold also intersects with fragment-based drug discovery (FBDD), a trending methodology in high-throughput screening pipelines.

Safety and regulatory compliance are paramount. While not classified as hazardous, proper handling of rac-(3aR,6aR)-3a-(aminomethyl)-N-(propan-2-yl)-octahydrocyclopenta[b]pyrrole-1-carboxamide is emphasized in MSDS documentation, a frequently searched term among industrial users. Its stability under ambient conditions and compatibility with common solvents like DMSO further enhance its practicality.

In conclusion, CAS 2137536-05-9 represents a convergence of structural ingenuity and therapeutic potential. As interest in neuroactive small molecules and stereoselective synthesis grows, this compound is poised to play a pivotal role in next-generation drug development, answering queries from both academia and industry.